Cas no 1806031-12-8 (3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1806031-12-8
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4837732
• Update Time: 2025-06-25

3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)6-5(15)4(18-8(12,13)14)1-3(2-17)16-6/h1,17H,2H2
• InChI Key： GGLNQEHHTRABFY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CO)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol

Introduction to 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806031-12-8)

3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806031-12-8, features a pyridine core substituted with multiple functional groups, including an iodine atom, trifluoromethoxy, and trifluoromethyl groups. These structural elements contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The pyridine scaffold is a cornerstone in drug discovery due to its prevalence in numerous pharmacologically relevant compounds. The presence of an iodine atom at the 3-position enhances the electrophilicity of the molecule, making it a versatile building block for further functionalization. The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects and metabolic stability, while the trifluoromethyl group at the 2-position further modulates the electronic properties and lipophilicity of the compound. These features collectively make 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol a compelling candidate for exploring new therapeutic avenues.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The incorporation of fluorine-containing moieties into drug candidates has been particularly noteworthy, as fluorine atoms can significantly influence drug efficacy, selectivity, and bioavailability. The compound under discussion exemplifies this trend, leveraging fluorinated groups to optimize its pharmacokinetic properties. Specifically, the trifluoromethoxy and trifluoromethyl groups are known to improve metabolic stability and resistance to enzymatic degradation, thereby extending the half-life of drugs once they are administered.

One of the most promising applications of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol lies in its potential use as a precursor for developing small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors involved in cancer metabolism and signaling. The iodine substituent allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in constructing complex molecular architectures. This reactivity enables chemists to append additional functional groups or heterocycles, tailoring the compound for specific biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoroaromatics and fluoroalcohols are particularly valued for their ability to enhance binding affinity and reduce toxicity. The structural features of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol align well with these criteria, making it a promising candidate for further exploration in medicinal chemistry. Researchers have utilized similar scaffolds to develop inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation.

Recent advances in computational chemistry have also facilitated the design of novel heterocyclic compounds like 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. By leveraging these tools, scientists can optimize the structure of the molecule to improve its potency and selectivity. For example, virtual screening methods have been used to identify derivatives of this compound that exhibit enhanced activity against specific enzymes or receptors.

The synthesis of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine precursor, followed by sequential functionalization at the 3-, 4-, and 2-positions. Each step must be carefully controlled to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired substituents efficiently.

The biological activity of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol has been investigated in several preclinical studies. These investigations have revealed potential therapeutic applications across multiple disease areas. For instance, derivatives of this compound have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancers. By binding to these kinases, such compounds can disrupt aberrant signaling pathways that drive tumor growth and progression.

Another area where this compound has shown promise is in anti-inflammatory drug development. Inflammatory processes are central to numerous chronic diseases, including rheumatoid arthritis and atherosclerosis. Pyridine-based inhibitors have been explored as potential treatments for these conditions due to their ability to modulate inflammatory signaling cascades. The structural features of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol make it an attractive scaffold for designing novel anti-inflammatory agents.

The role of fluorinated compounds in antibiotic development cannot be overstated either. Resistance to existing antibiotics poses a significant global health challenge, necessitating the discovery of new therapeutic agents. Fluoroaromatics have been incorporated into antibiotics to enhance their efficacy against resistant bacterial strains. The structural versatility of 3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol suggests that it could be used to develop novel antibiotics with improved properties.

In conclusion,3-Iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806031-12-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development。 Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases。 The growing interest in fluorinated compounds underscores its importance as a building block for next-generation therapeutics。 As research continues，this compound is expected to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments。